Cas no 242475-26-9 (2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid)

2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid is a fluorinated aromatic amino acid derivative with a molecular formula of C₉H₈F₃NO₂. The compound features a trifluoromethyl group at the meta position of the phenyl ring, enhancing its electron-withdrawing properties and potential reactivity in synthetic applications. Its chiral α-amino acid structure makes it valuable as a building block in pharmaceutical and agrochemical research, particularly in the design of bioactive molecules. The trifluoromethyl group contributes to improved metabolic stability and lipophilicity, which can influence binding affinity in target interactions. This compound is commonly utilized in peptide modifications and as an intermediate in medicinal chemistry for developing enzyme inhibitors or receptor modulators.

2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid structure

242475-26-9 structure

Product Name:2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid

CAS No:242475-26-9

MF:C₉H₈F₃NO₂

MW:219.160532951355

MDL:MFCD02662404

CID:277554

PubChem ID:57651425

Update Time:2025-08-02

2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid
- 2-(3-Trifluoromethylphenyl)-DL-Glycine
- 2-[3-(Trifluoromethyl)phenyl]glycine
- 2-Amino-2-[3-(trifluoromethyl)phenyl]acetic acid
- 3-(Trifluoromethyl)-DL-phenylglycine
- 3-(trifluoromethyl)phenylglycine
- AMINO-(3-TRIFLUOROMETHYL-PHENYL)-ACETIC ACID
- Benzeneacetic acid, a-amino-3-(trifluoromethyl)-
- Benzeneacetic acid, α-amino-3-(trifluoromethyl)
- (2R)-amino[3-(trifluoromethyl)phenyl]ethanoic acid
- amino[3-(trifluoromethyl)phenyl]acetic acid
- Benzeneacetic acid, alpha-amino-3-(trifluoromethyl)-
- Benzeneacetic acid, α-amino-3-(trifluoromethyl)-
- 2-(3-trifluoromethyl-phenyl)-DL-glycine
- alpha-Amino-3-(trifluoromethyl)benzeneacetic acid
- Amino-(3-trifluoromethylphenyl)acetic acid
- Benzeneacetic acid, a-amino-3-(trifluoromethyl
- SY109611
- J-507742
- 3-(Trifluoromethyl)-DL-phenylglycine, >=98.0%
- PD197069
- 242475-26-9
- AMY18338
- AB05391
- (R)-a-Amino-3-(trifluoromethyl)benzeneacetic acid
- BB 0260127
- (S)-a-Amino-3-(trifluoromethyl)benzeneacetic acid
- AKOS000179173
- DTXSID60380597
- 2-Amino-2-(3-trifluoromethylphenyl)acetic acid
- AB32954
- FT-0644095
- EN300-70429
- CS-0042055
- Z317024682
- 10R-0025
- HY-W022823
- SCHEMBL3617920
- SRHNOGZIXICHOU-UHFFFAOYSA-N
- AB11966
- 2-Amino-2-(3-(trifluoromethyl)phenyl)aceticacid
- (S)-AMINO-(3-TRIFLUOROMETHYL-PHENYL)-ACETIC ACID
- MFCD02662404
- CHEMBL4086199
- dl-3-(trifluoromethyl)phenylglycine
- AKOS016051344
- BCP12907
- DB-012356
- MDL： MFCD02662404
- Inchi： 1S/C9H8F3NO2/c10-9(11,12)6-3-1-2-5(4-6)7(13)8(14)15/h1-4,7H,13H2,(H,14,15)
- InChI Key： SRHNOGZIXICHOU-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC(=C1)C(C(=O)O)N)(F)F

Computed Properties

Exact Mass: 219.05074
Monoisotopic Mass: 219.05071298g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 242
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 63.3

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.415
Melting Point: 231-237°C
Boiling Point: 274 ºC
Flash Point: 120 ºC
PSA: 63.32

2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Store at room temperature

2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM251622-5g	2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid	242475-26-9	97%	5g	$184	2021-06-09
Chemenu	CM251622-10g	2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid	242475-26-9	97%	10g	$271	2021-06-09
Chemenu	CM251622-25g	2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid	242475-26-9	97%	25g	$505	2021-06-09
Chemenu	CM251622-100g	2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid	242475-26-9	97%	100g	$1262	2021-06-09
Fluorochem	040669-250mg	2-(3-trifluoromethyl-phenyl)-DL-glycine	242475-26-9	97%	250mg	￡10.00	2022-03-01
Fluorochem	040669-1g	2-(3-trifluoromethyl-phenyl)-DL-glycine	242475-26-9	97%	1g	￡19.00	2022-03-01
Fluorochem	040669-5g	2-(3-trifluoromethyl-phenyl)-DL-glycine	242475-26-9	97%	5g	￡66.00	2022-03-01
AstaTech	66866-1/G	2-(3-TRIFLUOROMETHYL-PHENYL)-DL-GLYCINE	242475-26-9	97%	1/G	$88	2022-06-01
AstaTech	66866-5/G	2-AMINO-2-(3-(TRIFLUOROMETHYL)PHENYL)ACETIC ACID	242475-26-9	97%	5g	$29	2023-09-16
AstaTech	66866-25/G	2-(3-TRIFLUOROMETHYL-PHENYL)-DL-GLYCINE	242475-26-9	97%	25/G	$920	2022-06-01

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Additional information on 2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid

Recent Advances in the Study of 2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid (CAS: 242475-26-9)

2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid (CAS: 242475-26-9) is a fluorinated amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethylphenyl group, exhibits unique physicochemical properties that make it a valuable building block in drug discovery and development. Recent studies have explored its potential applications in medicinal chemistry, particularly in the design of enzyme inhibitors and bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid as a key intermediate in the synthesis of novel protease inhibitors. The researchers demonstrated that the trifluoromethyl group enhances the binding affinity of the resulting inhibitors to target enzymes, likely due to its electron-withdrawing effects and hydrophobic interactions. The study also highlighted the compound's stability under physiological conditions, which is crucial for its potential therapeutic applications.

In another recent development, a team from the University of Cambridge reported the use of 242475-26-9 in the construction of peptide mimetics with enhanced metabolic stability. The incorporation of this non-natural amino acid into peptide sequences was shown to significantly improve resistance to proteolytic degradation while maintaining biological activity. This finding opens new possibilities for the development of peptide-based therapeutics with improved pharmacokinetic properties.

Structural studies using X-ray crystallography have provided insights into the molecular interactions of derivatives containing the 2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid moiety. These analyses reveal that the trifluoromethyl group participates in unique fluorine bonding interactions with protein targets, offering new strategies for rational drug design. The ability of this group to modulate both lipophilicity and electronic properties makes it particularly valuable in optimizing drug-like characteristics.

Recent synthetic chemistry advances have also improved the accessibility of 242475-26-9. A 2024 publication in Organic Process Research & Development described an efficient, scalable synthesis route with improved yield and purity. This development is particularly important as it addresses previous challenges in the large-scale production of this valuable building block, potentially facilitating its broader application in pharmaceutical research.

Looking forward, researchers are exploring the application of 2-Amino-2-(3-(trifluoromethyl)phenyl)acetic acid in targeted drug delivery systems. Preliminary studies suggest that derivatives of this compound may serve as effective carriers for therapeutic agents, leveraging the unique properties of the trifluoromethyl group to enhance tissue specificity and cellular uptake. These ongoing investigations highlight the compound's versatility and potential to contribute to multiple aspects of drug development.